Cas no 70961-05-6 (Ethyl 5,5,5-trifluoro-4-oxopentanoate)

• Product Name: Ethyl 5,5,5-trifluoro-4-oxopentanoate
• CAS No: 70961-05-6
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• MDL: MFCD12828184
• CID: 1038134
• PubChem ID: 13379932
• Update Time: 2025-04-20

Ethyl 5,5,5-trifluoro-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5,5-trifluoro-4-oxopentanoate
• Pentanoic acid, 5,5,5-trifluoro-4-oxo-, ethyl ester
• 3,3,3-Trifluorlaevulinsaeure-ethylester
• 4-trifluoromethyl-4-oxobutyric acid ethyl ester
• 5,5,5-TRIFLUORO-4-OXO-PENTANOIC ACID ETHYL ESTER
• ethyl 3-trifluoroacetylpropionate
• ethyl 5,5,5-trifluoro-4-oxo-pentanoate
• ethyl trifluoromethyl acetyl acetate
• AKOS015949484
• EN300-253948
• SCHEMBL3603910
• CS-W001623
• Ethyl 5 pound not5 pound not5-Trifluoro-4-oxopentanoate
• A852325
• MFCD12828184
• DTXSID60538793
• SB11193
• 70961-05-6
• DS-13988
• J-521074
• Ethyl5,5,5-trifluoro-4-oxopentanoate
• SY025687
• O11799
• FT-0685227
• AMY4091
• DB-011554

• MDL： MFCD12828184
• Inchi： 1S/C7H9F3O3/c1-2-13-6(12)4-3-5(11)7(8,9)10/h2-4H2,1H3
• InChI Key： SYCYZTBFHCQFQZ-UHFFFAOYSA-N
• SMILES： FC(C(CCC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.230
• Boiling Point: 185 ºC
• Flash Point: 64 ºC
• PSA: 43.37000
• LogP: 1.46110